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Compound of Interest |

1-(4-
Compound Name: Bromophenyl)cyclobutanecarboxy!

ic acid

Cat. No.: B176679

Essential Safety and Handling Guide for 1-(4-
Bromophenyl)cyclobutanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 1-
(4-Bromophenyl)cyclobutanecarboxylic acid (CAS No. 151157-49-2). Adherence to these
procedures is vital for ensuring a safe laboratory environment.

Chemical Identifier and Hazard Information

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b176679?utm_src=pdf-interest
https://www.benchchem.com/product/b176679?utm_src=pdf-body
https://www.benchchem.com/product/b176679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

. 1-(4-Bromophenyl)cyclobutanecarboxylic
Chemical Name

acid
CAS Number 151157-49-2
Molecular Formula C11H11BrO2
Molecular Weight 255.11
Physical State Solid, Powder
Signal Word Warning

Harmful if swallowed. Causes skin irritation.
Hazard Statements Causes serious eye irritation. May cause

respiratory irritation.

P261, P264, P270, P271, P280, P301+P317,
P302+P352, P304+P340, P305+P351+P338,
P332+P317, P362+P364, P403+P233, P405,
P501

Precautionary Statements

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against chemical exposure. The following
table outlines the required PPE for handling 1-(4-Bromophenyl)cyclobutanecarboxylic acid.
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Body Part

Personal Protective Equipment (PPE)

Hands

Chemical-resistant gloves: Nitrile or neoprene
gloves are recommended. Always inspect
gloves for tears or holes before use. Change
gloves frequently and immediately if

contaminated.

Eyes/Face

Safety glasses with side shields or safety
goggles: These are mandatory to protect
against dust particles and splashes. A face
shield should be worn in addition to goggles

when there is a significant risk of splashing.

Body

Laboratory coat: A flame-retardant lab coat
should be worn at all times. Ensure it is fully
buttoned. For large-scale operations, consider a

chemical-resistant apron or suit.

Respiratory

NIOSH-approved respirator: Use a respirator
with a particulate filter (N95 or better) when
handling the powder outside of a certified
chemical fume hood to prevent inhalation of

dust. Ensure proper fit testing and training.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol minimizes the risk of exposure and contamination.

1. Engineering Controls:

o Always handle 1-(4-Bromophenyl)cyclobutanecarboxylic acid in a properly functioning
chemical fume hood to minimize inhalation exposure.
o Ensure safety showers and eyewash stations are readily accessible and have been recently

tested.[1]

2. Personal Protective Equipment (PPE) Donning:
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Before entering the designated handling area, don all required PPE as specified in the table
above.

. Weighing and Transfer:

When weighing the solid, do so in a fume hood or a balance enclosure to contain any
airborne patrticles.

Use a spatula or other appropriate tool for transferring the solid. Avoid creating dust.
Close the container tightly after use.[2]

. Solution Preparation:

If preparing a solution, add the solid to the solvent slowly while stirring to avoid splashing.
Ensure the process is conducted within the fume hood.

. Post-Handling:

After handling, decontaminate the work area with an appropriate solvent and cleaning agent.
Remove PPE in the correct order to avoid cross-contamination (gloves first, then
goggles/face shield, then lab coat).

Wash hands thoroughly with soap and water after removing gloves.[2][3]

Disposal Plan

Proper disposal of chemical waste is critical for environmental protection and regulatory
compliance.

. Waste Segregation:

All solid waste contaminated with 1-(4-Bromophenyl)cyclobutanecarboxylic acid (e.g.,
weighing paper, contaminated gloves, paper towels) should be placed in a designated,
labeled hazardous waste container for halogenated organic compounds.

Solutions containing this compound should be collected in a separate, labeled liquid
hazardous waste container for halogenated organic waste.

. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"1-(4-Bromophenyl)cyclobutanecarboxylic acid," and the associated hazards (e.g.,
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"Harmful," "Irritant™).
3. Storage:

» Store waste containers in a designated, well-ventilated, and secure secondary containment
area away from incompatible materials.

4. Final Disposal:

» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal company.[4] Do not
dispose of this chemical down the drain or in regular trash.[1]

Emergency Procedures

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/263246.pdf
https://www.fishersci.com/store/msds?partNumber=AC170720250&productDescription=1-4-CHLOROPHENYL-1-CYC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Incident First Aid Measures

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact . . .
removing contaminated clothing.[1] Seek

medical attention if irritation persists.[2]

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact the upper and lower eyelids.[1] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Move the person to fresh air.[2] If breathing is

) difficult, provide oxygen. If not breathing, give
Inhalation o o ] ) )

artificial respiration. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with
) water.[2] Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Evacuate the area. Wear appropriate PPE,
including respiratory protection. For small spills,
Spil carefully sweep up the solid material, avoiding
dust generation, and place it in a labeled
hazardous waste container. For large spills,

contact your institution's EHS for assistance.

Diagrams
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Safe Handling Workflow for 1-(4-Bromophenyl)cyclobutanecarboxylic Acid
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Caption: Safe Handling Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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